Cas no 1401414-53-6 (2-Anthracenecarboxylic acid, 9,10-dihydro-3,5-dihydroxy-4-methyl-9,10-dioxo-)

• Product Name: 2-Anthracenecarboxylic acid, 9,10-dihydro-3,5-dihydroxy-4-methyl-9,10-dioxo-
• CAS No: 1401414-53-6
• Molecular Formula: C₁₆H₁₀O₆
• Molecular Weight: 298.247004985809
• CID: 3023754
• PubChem ID: 138112320

2-Anthracenecarboxylic acid, 9,10-dihydro-3,5-dihydroxy-4-methyl-9,10-dioxo- Properties

Names and Identifiers

• 1-Methyl-2,8-dihydroxy-3 -carboxy-9,10-anthraquinone
• 1-Methyl-2,8-dihydroxy-3 -carboxy-9,10-anthraquinone
• 2-Anthracenecarboxylic acid, 9,10-dihydro-3,5-dihydroxy-4-methyl-9,10-dioxo-
• 1401414-53-6
• CS-0032245
• FS-8219
• 1-METHYL-2,8-DIHYDROXY-3-CARBOXY-9,10-ANTHRAQUINONE
• AKOS040763461
• 3,5-dihydroxy-4-methyl-9,10-dioxoanthracene-2-carboxylic acid
• DA-59938
• 1-Methyl-2, 8-dihydroxy3-carboxy-9, 10-anthraquinone
• HY-N4153

• InChIKey： YKISYDZIAJHSTM-UHFFFAOYSA-N
• Inchi： 1S/C16H10O6/c1-6-11-8(5-9(13(6)18)16(21)22)14(19)7-3-2-4-10(17)12(7)15(11)20/h2-5,17-18H,1H3,(H,21,22)
• SMILES： OC1=C(C(=O)O)C=C2C(C3C=CC=C(C=3C(C2=C1C)=O)O)=O

Computed Properties

• Exact Mass: 298.04773803 g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 298.04773803 g/mol
• Heavy Atom Count: 22
• Complexity: 515
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 112
• Molecular Weight: 298.25

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids